Cas no 1270355-86-6 (2-AMINO-2-(2-CHLOROPYRIDIN-4-YL)ETHAN-1-OL)

• Product Name: 2-AMINO-2-(2-CHLOROPYRIDIN-4-YL)ETHAN-1-OL
• CAS No: 1270355-86-6
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD18652145
• CID: 5583365
• PubChem ID: 55294386
• Update Time: 2025-05-23

2-AMINO-2-(2-CHLOROPYRIDIN-4-YL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(2-CHLOROPYRIDIN-4-YL)ETHAN-1-OL
• 4-Pyridineethanol, β-amino-2-chloro-
• 1270355-86-6
• EN300-1985890
• AKOS006369008

• MDL： MFCD18652145
• Inchi： 1S/C7H9ClN2O/c8-7-3-5(1-2-10-7)6(9)4-11/h1-3,6,11H,4,9H2
• InChI Key： VZCRYMQOVNCKPS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(CO)N

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-AMINO-2-(2-CHLOROPYRIDIN-4-YL)ETHAN-1-OL

2-AMINO-2-(2-CHLOROPYRIDIN-4-YL)ETHAN-1-OL (CAS No. 1270355-86-6)

2-Amino-2-(2-chloropyridin-4-yl)ethan-1-ol is a compound with the CAS registry number 1270355-86-6, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom at the 2-position and an amino alcohol group at the 4-position. The molecule's structure makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of 2-amino-2-(2-chloropyridin-4-yl)ethan-1-ol in medicinal chemistry, particularly in the development of bioactive compounds. Researchers have explored its role as a precursor for synthesizing heterocyclic compounds, which are known for their pharmacological activities. For instance, the compound has been used in the synthesis of pyrimidine derivatives, which have shown promise in anticancer drug development due to their ability to inhibit key enzymes involved in cell proliferation.

The synthesis of 1270355-86-6 involves a multi-step process that typically starts with chlorination of pyridine derivatives, followed by nucleophilic substitution and reduction reactions to introduce the amino alcohol functionality. These steps require precise control of reaction conditions to ensure high yields and purity of the final product. The compound's stability under various reaction conditions has also been studied, making it suitable for large-scale production in industrial settings.

In terms of physical properties, 2-amino-2-(2-chloropyridin-4-yl)ethan-1-ol exhibits a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it ideal for use in organic synthesis reactions that require homogeneous mixing conditions.

One of the most exciting developments involving this compound is its application in asymmetric catalysis. Researchers have utilized its chiral centers to develop enantioselective reactions, which are crucial for producing chiral drugs with high enantiomeric excess. This advancement underscores the importance of 1270355-86-6 as a key intermediate in modern drug discovery pipelines.

Moreover, 2-amino-2-(2-chloropyridin-4-yL)ethan-l -ol has been investigated for its potential in materials science. Its ability to form coordination complexes with transition metals has led to its use in designing new catalysts for industrial processes such as olefin polymerization and hydrogenation reactions.

Looking ahead, the continued exploration of 1270355–86–6 is expected to uncover even more applications across diverse fields. Its structural versatility and reactivity make it a valuable tool for chemists seeking to design novel molecules with tailored properties.